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Compound of Interest

Compound Name: 4-Methoxyoxane-4-carboxylic acid

Cat. No.: B590501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-methoxyoxane-4-carboxylic
acid, a heterocyclic compound with potential applications in medicinal chemistry and organic

synthesis. This document details its chemical structure, physicochemical properties, a

proposed synthesis protocol, and predicted spectroscopic data.

Chemical Structure and Properties
4-Methoxyoxane-4-carboxylic acid is a derivative of tetrahydropyran, featuring both a

methoxy and a carboxylic acid group attached to the same carbon atom in the ring.
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Tetrahydropyran-4-one

Cyanohydrin Formation
(e.g., NaCN, H+)

Hydrolysis of Nitrile
(e.g., H2SO4, H2O, heat)

4-Methoxyoxane-4-carboxylic acid

Williamson Ether Synthesis
(e.g., NaH, CH3I)
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4-Methoxyoxane-4-carboxylic acid
(Building Block)

Amide Coupling Esterification Bioisosteric Replacement

Compound Library Generation

High-Throughput Screening

Hit Identification

Lead Optimization

Drug Candidate
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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